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Compound of Interest

Compound Name: 1,3-Bis(dicyanomethylidene)indan

Cat. No.: B1230837

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Bis(dicyanomethylidene)indan is a fascinating organic compound belonging to the indan
derivative family. It is distinguished by its potent electron-withdrawing characteristics, a feature
that makes it a valuable building block in the synthesis of advanced organic materials.[1] This
guide provides a comprehensive overview of its chemical identity, synthesis, properties, and
applications, with a focus on its relevance in research and development.

Nomenclature and Structure

A clear understanding of the compound's nomenclature and structure is fundamental for any
scientific endeavor.

IUPAC Name

The formal IUPAC name for this compound is 2,2'-(1H-indene-1,3-
diylidene)bis(propanedinitrile). It is also commonly referred to by several synonyms, including:

e (Indan-1,3-diylidene)dimalononitrile[1][2]
e 1,3-Bis(dicyanomethylene)indan[1][3][4]

e 1,3-Bis(dicyanomethylidene)indane[1]
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Chemical Structure

The molecular formula of the compound is C1sHesN4, and its molecular weight is 242.24 g/mol .
[2] The structure consists of an indan core, which is a bicyclic hydrocarbon, functionalized at
the 1 and 3 positions with dicyanomethylidene groups. These groups are powerful electron
acceptors, which largely dictate the molecule's chemical and electronic properties.

Below is a diagram illustrating the logical relationship of the compound's nomenclature.
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Caption: Relationship between the molecular formula and various names for the compound.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for 1,3-Bis(dicyanomethylidene)indan is presented in

the table below for easy reference and comparison.
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Property Value Reference
Molecular Formula CisHeNa4 [2]
Molecular Weight 242.24 g/mol [2]
Appearance Grey to brown powder or ]
crystals

Melting Point 250 °C (decomposes) [11[5]16]
Boiling Point 484.5 °C at 760 mmHg [1]

Density 1.377 g/cm3 [1]

Flash Point 243.6 °C [1]
Refractive Index 1.661 [1]

Solubility

Very slightly soluble in

Methanol

[1]14]

Purity

>98.0% (by HPLC)

[317]

Experimental Protocols: Synthesis

The primary method for synthesizing 1,3-Bis(dicyanomethylidene)indan is through a

Knoevenagel condensation reaction. This reaction involves the base-catalyzed condensation of

an active methylene compound with a carbony! group.

Synthesis via Knoevenagel Condensation

Reactants:

e 1H-indene-1,3(2H)-dione (also known as 1,3-indandione)[1]

e Malononitrile[1]

General Protocol:

» Dissolution: 1,3-indandione is dissolved in a suitable organic solvent, such as ethanol or

methanol.
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o Addition of Malononitrile: A stoichiometric excess of malononitrile is added to the solution.

o Catalyst Addition: A catalytic amount of a base, such as piperidine or sodium hydroxide, is
added to the reaction mixture.

e Reaction: The mixture is typically stirred at room temperature or gently heated to drive the
reaction to completion.

» Precipitation and Isolation: The product, being sparingly soluble, often precipitates out of the
solution upon formation or cooling.

 Purification: The crude product is collected by filtration, washed with a cold solvent to remove
impurities, and can be further purified by recrystallization.

The workflow for this synthesis is illustrated in the following diagram.
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Caption: General workflow for the synthesis of 1,3-Bis(dicyanomethylidene)indan.
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Applications in Research and Development

The unique electronic properties of 1,3-Bis(dicyanomethylidene)indan make it a compound
of significant interest in several areas of materials science and drug development.

Organic Electronics

The strong electron-withdrawing nature of the dicyanomethylidene groups makes this
compound an excellent n-type organic semiconductor.[1] It is utilized as a building block for
creating materials used in:

e Organic Light-Emitting Diodes (OLEDs): Enhances electron transport within the device.[1]
» Organic Photovoltaic Cells (OPVs): Functions as an electron acceptor material.[1]

Its anion, CMI~, has been studied for the formation of ionic charge-transfer complexes, which
have potential applications in semiconductors and ferroelectric materials.[8]

Intermediate for Novel Chromophores

1,3-Bis(dicyanomethylidene)indan serves as a key intermediate in the synthesis of novel
push-pull chromophores.[2] These chromophores are of interest for their non-linear optical
(NLO) properties, which have applications in telecommunications and optical data processing.

Potential in Medicinal Chemistry

While still an emerging area of research, the unique properties of 1,3-
Bis(dicyanomethylidene)indan suggest potential applications in medicine and materials
science.[1] The indan scaffold is a common motif in pharmacologically active compounds, and
the electron-deficient nature of this particular derivative could be exploited in the design of new
therapeutic agents or diagnostic probes.

Safety and Handling

1,3-Bis(dicyanomethylidene)indan is classified as toxic if swallowed, in contact with skin, or if
inhaled.[7] Appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses, should be worn at all times when handling this compound.[3] It should be used
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in a well-ventilated area or a fume hood.[3] Store the compound in a tightly sealed container
under an inert atmosphere.[4][7]

Conclusion

1,3-Bis(dicyanomethylidene)indan is a versatile and highly functionalized organic molecule.
Its straightforward synthesis and significant electron-accepting properties have established it as
a valuable component in the field of organic electronics. Further research into its properties and
derivatives may unlock new applications in materials science and drug discovery, making it a
compound of continuing interest to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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